2-(2-(Benzo[d][1,3]dioxol-5-yl)acetamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-[[2-(1,3-benzodioxol-5-yl)acetyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H19N3O4S.ClH/c1-21-5-4-11-14(8-21)26-18(16(11)17(19)23)20-15(22)7-10-2-3-12-13(6-10)25-9-24-12;/h2-3,6H,4-5,7-9H2,1H3,(H2,19,23)(H,20,22);1H
• InChI Key: QSIYKTDFIYWMHL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CC3=CC4=C(C=C3)OCO4.Cl
• Molecular Formula: C18H20ClN3O4S
• Molecular Weight: 409.9 g/mol

Description

This compound contains several interesting functional groups, including a benzo[d][1,3]dioxol-5-yl group, an acetamido group, and a tetrahydrothieno[2,3-c]pyridine group. These groups suggest that this compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The benzo[d][1,3]dioxol-5-yl group, for example, is a type of aromatic ether that is often found in biologically active compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Anti-inflammatory Activity

• Researchers have investigated the anti-inflammatory effects of this compound. Its structural features suggest potential modulation of inflammatory pathways. .

Heterocyclic Systems and Drug Design

• The compound’s heterocyclic nature makes it intriguing for drug design. Scientists explore its interactions with biological targets, aiming to develop novel drugs with improved pharmacological properties. .

Thienopyrimidine Derivatives

• Thienopyrimidines are a class of compounds with diverse biological activities. Researchers investigate the synthesis and biological potential of derivatives containing the tetrahydrothienopyridine core. .

Imidazole-Containing Compounds

• Imidazole derivatives exhibit various biological activities, including antimicrobial, antiviral, and anticancer effects. .

Crystallographic Studies

• Crystallography provides insights into molecular structures. The crystal structure of 2-(benzo[d][1,3]dioxol-5-yl)-2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one has been determined, aiding in understanding its conformation and intermolecular interactions. .

Neurological Disorders

• Given the compound’s structural resemblance to neurotransmitters and receptors, researchers explore its potential in neurological disorders. .

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. This could include wearing protective clothing and working in a well-ventilated area.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it showed promise as a drug, future research could involve further testing its efficacy and safety.